Benzenediazonium nitrate

• CAS RN: 619-97-6
• Molecular Formula: C6H5N3O3
• Molecular Weight: 167.12 g/mol
• IUPAC Name: benzenediazonium;nitrate
• InChI: InChI=1S/C6H5N2.NO3/c7-8-6-4-2-1-3-5-6;2-1(3)4/h1-5H;/q+1;-1
• InChI Key: NANSGJDOSRTKBC-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)[N+]#N.[N+](=O)([O-])[O-]
• Related CAS: 2684-02-8 (Parent)
• synonyms: enzenediazonium; benzenediazonium chloride; benzenediazonium hexafluorophosphate (-1); benzenediazonium ion; benzenediazonium nitrate; benzenediazonium sulfate (1:1); benzenediazonium sulfate (2:1); benzenediazonium tetrafluoroborate; benzenediazonium tetrafluoroborate (-1); benzenediazonium tri-iodide; phenyldiazonium compounds

Description

Benzenediazonium nitrate, also known as Benzenediazonium nitrate, is a useful research compound. Its molecular formula is C6H5N3O3 and its molecular weight is 167.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A carbon black with a surface area of 58 m2 /g and a DBPA of 46 ml/100 g was used. A suspension of 50 g of this carbon black was prepared by stirring it into 450 g of water. A solution of 0.85 g of NaNO2 in 4 g of cold water was slowly added to a solution of 0.94 g of aniline and 1.98 g of concentrated nitric acid in 5 g of water that was cooled in an ice bath. Benzenediazonium nitrate was formed. After 15 minutes of stirring, the mixture was added to the stirring carbon black suspension. Bubbles were released. When the bubbling had stopped, the product was collected by filtration, washed twice with water and dried in an oven at 125° C. The carbon black product had attached phenyl groups.